L-N-Valyl-L-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid benzyl ester hydrochloride
L-N-Valyl-L-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid benzyl ester hydrochloride
Brand Name:
Vulcanchem
CAS No.:
172499-31-9
VCID:
VC0068769
InChI:
InChI=1S/C22H26N2O3.ClH/c1-15(2)20(23)21(25)24-13-18-11-7-6-10-17(18)12-19(24)22(26)27-14-16-8-4-3-5-9-16;/h3-11,15,19-20H,12-14,23H2,1-2H3;1H/t19-,20-;/m0./s1
SMILES:
CC(C)C(C(=O)N1CC2=CC=CC=C2CC1C(=O)OCC3=CC=CC=C3)N.Cl
Molecular Formula:
C22H27ClN2O3
Molecular Weight:
402.9 g/mol
L-N-Valyl-L-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid benzyl ester hydrochloride
CAS No.: 172499-31-9
Main Products
VCID: VC0068769
Molecular Formula: C22H27ClN2O3
Molecular Weight: 402.9 g/mol
CAS No. | 172499-31-9 |
---|---|
Product Name | L-N-Valyl-L-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid benzyl ester hydrochloride |
Molecular Formula | C22H27ClN2O3 |
Molecular Weight | 402.9 g/mol |
IUPAC Name | benzyl (3S)-2-[(2S)-2-amino-3-methylbutanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxylate;hydrochloride |
Standard InChI | InChI=1S/C22H26N2O3.ClH/c1-15(2)20(23)21(25)24-13-18-11-7-6-10-17(18)12-19(24)22(26)27-14-16-8-4-3-5-9-16;/h3-11,15,19-20H,12-14,23H2,1-2H3;1H/t19-,20-;/m0./s1 |
Standard InChIKey | WQZKTGMHLDJLKO-FKLPMGAJSA-N |
Isomeric SMILES | CC(C)[C@@H](C(=O)N1CC2=CC=CC=C2C[C@H]1C(=O)OCC3=CC=CC=C3)N.Cl |
SMILES | CC(C)C(C(=O)N1CC2=CC=CC=C2CC1C(=O)OCC3=CC=CC=C3)N.Cl |
Canonical SMILES | CC(C)C(C(=O)N1CC2=CC=CC=C2CC1C(=O)OCC3=CC=CC=C3)N.Cl |
PubChem Compound | 2760890 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume